Cas no 57774-36-4 (4-(4-Chlorophenyl)benzonitrile)

4-(4-Chlorophenyl)benzonitrile is a biphenyl derivative featuring a chlorophenyl group and a benzonitrile moiety, making it a versatile intermediate in organic synthesis. Its rigid aromatic structure and polar nitrile group enhance reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the construction of complex molecular frameworks. The electron-withdrawing chlorine substituent further modulates electronic properties, improving selectivity in electrophilic substitutions. This compound is particularly valuable in pharmaceutical and agrochemical research, where it serves as a precursor for bioactive molecules. High purity and stability under standard conditions ensure consistent performance in synthetic applications.

4-(4-Chlorophenyl)benzonitrile structure

57774-36-4 structure

Product Name:4-(4-Chlorophenyl)benzonitrile

CAS No:57774-36-4

MF:C₁₃H₈ClN

MW:213.662322044373

MDL:MFCD05980153

CID:57187

PubChem ID:1394308

Update Time:2025-10-14

4-(4-Chlorophenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4'-Chloro-[1,1'-biphenyl]-4-carbonitrile
- 4-(4-chlorophenyl)benzonitrile
- 4'-chloro[1,1'-biphenyl]-4-carbonitrile
- 4'-CHLORO-4-CYANOBIPHENYL
- 4-(4'-chlorophenyl)benzonitrile
- 4'-chloro-(1,1'-biphenyl)-4-carbonitrile
- 4'-chloro-biphenyl-4-carbonitrile
- 4-cyano-4'-chlorobiphenyl
- CS-0192392
- MFCD05980153
- AKOS002683481
- DVLCPRBAOHXYIQ-UHFFFAOYSA-N
- DTXSID50362746
- E89814
- 4-(4-chlorophenyl)benzenecarbonitrile
- A831595
- 57774-36-4
- BB 0222994
- BS-28921
- FT-0654704
- 4'-chlorobiphenyl-4-carbonitrile
- SCHEMBL4446050
- DB-412183
- 4-(4-Chlorophenyl)benzonitrile
- MDL： MFCD05980153
- Inchi： 1S/C13H8ClN/c14-13-7-5-12(6-8-13)11-3-1-10(9-15)2-4-11/h1-8H
- InChI Key： DVLCPRBAOHXYIQ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

Exact Mass: 213.03500
Monoisotopic Mass: 213.035
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 23.8A^2

Experimental Properties

Density: 1.24
Boiling Point: 359.8°C at 760 mmHg
Flash Point: 156.4°C
Refractive Index: 1.628
PSA: 23.79000
LogP: 3.87868

4-(4-Chlorophenyl)benzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-(4-Chlorophenyl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019107828-5g	4'-Chloro-[1,1'-biphenyl]-4-carbonitrile	57774-36-4	95%	5g	$497.04	2023-09-01
TRC	C428193-100mg	4-(4-Chlorophenyl)benzonitrile	57774-36-4		100mg	$81.00	2023-05-18
TRC	C428193-250mg	4-(4-Chlorophenyl)benzonitrile	57774-36-4		250mg	$155.00	2023-05-18
TRC	C428193-500mg	4-(4-Chlorophenyl)benzonitrile	57774-36-4		500mg	$236.00	2023-05-18
TRC	C428193-1g	4-(4-Chlorophenyl)benzonitrile	57774-36-4		1g	$333.00	2023-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1263062-1g	4'-Chloro-[1,1'-biphenyl]-4-carbonitrile	57774-36-4	97%	1g	￥1328.00	2024-05-08
Crysdot LLC	CD12059184-5g	4'-Chloro-[1,1'-biphenyl]-4-carbonitrile	57774-36-4	95+%	5g	$452	2024-07-24
A2B Chem LLC	AG64805-100mg	4-(4-Chlorophenyl)benzonitrile	57774-36-4	97%	100mg	$25.00	2023-12-30
A2B Chem LLC	AG64805-250mg	4-(4-Chlorophenyl)benzonitrile	57774-36-4	97%	250mg	$41.00	2023-12-30
A2B Chem LLC	AG64805-1g	4-(4-Chlorophenyl)benzonitrile	57774-36-4	97%	1g	$142.00	2024-04-19

4-(4-Chlorophenyl)benzonitrile Production Method

4-(4-Chlorophenyl)benzonitrile Suppliers

Amadis Chemical Company Limited

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(CAS:57774-36-4)4-(4-Chlorophenyl)benzonitrile

Order Number:A831595

Stock Status:in Stock

Quantity:5g/10g/25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:23

Price ($):362.0/593.0/1135.0

Email:sales@amadischem.com

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4-(4-Chlorophenyl)benzonitrile Related Literature

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2. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
3. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

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